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Compound of Interest

Compound Name: 2-(Furan-2-yl)-2-oxoacetaldehyde

Cat. No.: B102937 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-(Furan-2-yl)-2-oxoacetaldehyde, a derivative of the versatile furan scaffold, is a molecule of

interest in synthetic and medicinal chemistry. The furan ring is a common motif in a wide array

of biologically active compounds, contributing to a diverse range of pharmacological activities.

[1][2] This technical guide provides a summary of the known properties of 2-(Furan-2-yl)-2-
oxoacetaldehyde, alongside general methodologies for the synthesis and characterization of

related furan derivatives. While specific experimental data for this compound is limited in the

public domain, this guide aims to equip researchers with foundational knowledge.

Chemical and Physical Properties
The fundamental properties of 2-(Furan-2-yl)-2-oxoacetaldehyde are summarized in the table

below. These data are essential for its handling, characterization, and use in experimental

settings.
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Property Value Reference

Molecular Formula C₆H₄O₃ [3]

Molecular Weight 124.09 g/mol [3]

CAS Number 17090-71-0 [3][4]

Melting Point 68-70 °C [5]

SMILES Code O=CC(=O)C1=CC=CO1 [3]

Storage Conditions Inert atmosphere, 2-8°C [3]

Synthesis and Characterization
While a specific, detailed experimental protocol for the synthesis of 2-(Furan-2-yl)-2-
oxoacetaldehyde is not readily available in the cited literature, general methods for the

synthesis of related furan-containing compounds can provide valuable insights.

General Synthetic Approach
The synthesis of functionalized furans often involves the modification of a pre-existing furan

ring. For instance, the synthesis of 2-(furan-2-yl)-2-oxoacetic acid, a closely related compound,

has been achieved through a one-pot reaction starting from furfural and nitromethane.[6]

Another relevant synthetic procedure is the formylation of furan under adapted Vilsmeier

conditions to produce furan-2-carbaldehyde, which can be a precursor for further elaboration.

[7]

General Characterization Methods
The characterization of furan derivatives typically employs a combination of spectroscopic

techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are crucial for

elucidating the structure of the molecule by identifying the chemical environment of the

hydrogen and carbon atoms, respectively.[7]
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Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present

in the molecule, such as the carbonyl (C=O) and furan ring vibrations.[7]

Mass Spectrometry (MS): Mass spectrometry is employed to determine the molecular weight

and fragmentation pattern of the compound, confirming its identity.[7]

Biological Activity of Furan Derivatives
Furan-containing compounds are known to exhibit a broad spectrum of biological activities,

making them attractive scaffolds for drug discovery.[1][2]

Antimicrobial Activity
Numerous furan derivatives have demonstrated potent antibacterial and antifungal properties.

[1] The specific substitutions on the furan ring play a significant role in modulating their

antimicrobial efficacy.

Anti-inflammatory and Antioxidant Properties
Furan derivatives have been investigated for their anti-inflammatory and antioxidant activities.

[8] These properties are often attributed to their ability to scavenge free radicals and modulate

inflammatory pathways.[8]

Neuroprotective Potential
Recent research has highlighted the neuroprotective potential of furan-containing compounds.

[8] Their antioxidant and anti-inflammatory effects are considered key mechanisms in mitigating

neuronal damage associated with neurodegenerative diseases.[8]

Experimental Workflow: General Synthesis of a
Furan Derivative
The following diagram illustrates a generalized workflow for the synthesis and characterization

of a furan derivative, based on common laboratory practices.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.mdpi.com/1422-8599/2023/2/M1654
https://www.mdpi.com/1422-8599/2023/2/M1654
https://www.ijabbr.com/article_711883_d17a3a25d4a22b520a3a8fa51759e4f1.pdf
https://www.journal.utripoli.edu.ly/index.php/Alqalam/article/view/145
https://www.ijabbr.com/article_711883_d17a3a25d4a22b520a3a8fa51759e4f1.pdf
https://pubmed.ncbi.nlm.nih.gov/39350406/
https://pubmed.ncbi.nlm.nih.gov/39350406/
https://pubmed.ncbi.nlm.nih.gov/39350406/
https://pubmed.ncbi.nlm.nih.gov/39350406/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102937?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Starting Materials
(e.g., Furan, Reagents)

Reaction Setup
(Inert Atmosphere, Temperature Control)

Mixing

Reaction Monitoring
(TLC, GC-MS)

Reaction Progress

Work-up
(Quenching, Extraction)

Completion

Purification
(Column Chromatography, Recrystallization)

Crude Product

Characterization
(NMR, IR, MS)

Purified Product

Pure Furan Derivative

Data Analysis

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis and characterization of a furan derivative.

Conclusion
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2-(Furan-2-yl)-2-oxoacetaldehyde represents a chemical entity with potential for further

investigation in various scientific domains, particularly in the development of novel therapeutic

agents. While specific experimental data for this compound remains scarce, the broader

understanding of furan chemistry and the biological significance of furan derivatives provide a

solid foundation for future research endeavors. The methodologies and general principles

outlined in this guide are intended to support researchers in their exploration of this and related

compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b102937?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102937?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

